Cas no 891143-51-4 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• CAS No: 891143-51-4
• MF: C₁₇H₁₄FN₃O₂
• MW: 311.310367107391
• CID: 6020952
• PubChem ID: 7533204
• Update Time: 2025-05-20

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• Benzamide, N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-fluoro-
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-fluorobenzamide
• SR-01000913472-1
• SR-01000913472
• F2518-0157
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-fluorobenzamide
• AB00678954-01
• 891143-51-4
• AKOS024656277

• Inchi： 1S/C17H14FN3O2/c1-10-6-7-14(11(2)8-10)16-20-21-17(23-16)19-15(22)12-4-3-5-13(18)9-12/h3-9H,1-2H3,(H,19,21,22)
• InChI Key： FPPSPAXWIVCHPI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 311.10700486g/mol
• Monoisotopic Mass: 311.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• pka: 10.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide

N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3-fluorobenzamide: A Comprehensive Overview

N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3-fluorobenzamide, also known by its CAS registry number 891143-51-4, is a complex organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of benzamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a benzamide core with a substituted oxadiazole ring and a fluorine atom, making it highly versatile for functionalization and modification.

The synthesis of N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3-fluorobenzamide involves a series of well-established organic reactions. The key steps include the preparation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the benzamide moiety. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, resulting in higher yields and improved purity. These improvements are particularly important for large-scale production in industries such as pharmaceuticals and agrochemicals.

One of the most notable applications of this compound is in the field of pest control. Studies have shown that N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3-fluorobenzamide exhibits potent insecticidal activity against a wide range of agricultural pests. Its mechanism of action involves interference with the nervous system of insects, leading to paralysis and death. This property makes it an attractive candidate for developing eco-friendly pesticides that minimize harm to non-target species.

In addition to its pesticidal properties, this compound has also been explored for its potential in drug discovery. Research indicates that it may possess anti-tumor activity by targeting specific signaling pathways involved in cancer cell proliferation. Preclinical studies have demonstrated promising results in inhibiting the growth of various cancer cell lines. These findings underscore the importance of further investigation into its therapeutic potential.

The structural versatility of N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3-fluorobenzamide has also made it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for electronic applications. For instance, recent studies have highlighted its potential as a building block for organic semiconductors with enhanced electrical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorine atom plays a critical role in modulating the electronic structure of the molecule, thereby influencing its reactivity and selectivity in various reactions. These findings have opened new avenues for tailoring the compound's properties for specific applications.

In conclusion, N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3-fluorobenzamide (CAS No: 891143-51) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it an ideal candidate for exploring new frontiers in science and technology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovation across industries.